Cas no 10361-83-8 (samarium trinitrate)

• Product Name: samarium trinitrate
• CAS No: 10361-83-8
• MF: HNO₃Sm
• MW: 213.372840642929
• MDL: MFCD00011234
• CID: 48552
• Update Time: 2025-06-08

samarium trinitrate Chemical and Physical Properties

Names and Identifiers

• samarium trinitrate
• samarium(3+),trinitrate
• AC1L18NA
• EINECS 233-798-6
• Nitric acid samarium(3+) salt
• Samarium nitrate
• Samarium nitrate (VAN)
• SAMARIUM(III) NITRATE
• nitricacid,samarium(3+)salt
• nitricacid,samarium(3++)salt
• Samarium(III) nitrate hydrate, REacton, 99.99% (REO)
• Trinitric acid samarium(III) salt
• Samarium nitrate, anhydrous

• MDL： MFCD00011234
• Inchi： 1S/HNO3.Sm/c2-1(3)4;/h(H,2,3,4);
• InChI Key： NUMGUHMPKNCRJA-UHFFFAOYSA-N
• SMILES： N(O)(=O)=O.[Sm]

Computed Properties

• Exact Mass: 337.88300
• Monoisotopic Mass: 337.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 83°Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in ethanol
• PSA: 206.64000
• LogP: 0.85230
• Solubility: 1220g/L at 20℃

samarium trinitrate Security Information

• Hazardous Material transportation number：UN 1477
• Safety Instruction： 22-24/25
• HazardClass：5.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：5.1
• Safety Term：5.1
• Packing Group：II
• Storage Condition：The warehouse shall be ventilated and dry at low temperature, loaded and unloaded gently, and stored separately from organics, reductants, sulfur and phosphorus combustibles

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on samarium trinitrate

Comprehensive Guide to Samarium Trinitrate (CAS No. 10361-83-8): Properties, Applications, and Innovations

Samarium trinitrate (CAS No. 10361-83-8) is an inorganic compound with the chemical formula Sm(NO₃)₃. As a member of the rare-earth nitrate family, it plays a pivotal role in advanced materials science, catalysis, and optical technologies. This article delves into its physical and chemical properties, industrial applications, and emerging trends, addressing common queries such as "samarium nitrate uses" and "how to handle samarium compounds safely."

The compound appears as a white to pale-yellow crystalline solid, highly soluble in water and polar solvents. Its thermal stability and hygroscopic nature make it suitable for controlled environments. Researchers often search for "samarium trinitrate solubility" or "thermal decomposition of Sm(NO₃)₃," highlighting its relevance in material synthesis. Recent studies focus on its role in phosphors for LED lighting, aligning with the global shift toward energy-efficient technologies.

In catalysis, samarium trinitrate acts as a Lewis acid catalyst, facilitating organic transformations like nitration and oxidation. This aligns with the growing demand for "green chemistry catalysts" and "rare-earth catalysts in sustainable synthesis." Its optical properties also attract attention, particularly in "UV-absorbing materials" and "lanthanide-doped nanoparticles" for biomedical imaging—a hotspot in nanotechnology forums.

From an industrial perspective, samarium nitrate is utilized in glass manufacturing to enhance refractive indices and UV shielding. Searches for "rare-earth additives in glass" or "samarium in optical coatings" reflect market interest. Additionally, its use in ceramic pigments and electronic ceramics underscores its versatility. Innovations like "samarium-based sensors" for environmental monitoring further expand its applications.

Handling and storage of samarium trinitrate require attention to its hygroscopicity. FAQs like "how to store samarium nitrate" emphasize the need for airtight containers and desiccants. While non-toxic under standard conditions, proper laboratory safety protocols are recommended—addressing concerns around "rare-earth compound safety."

In conclusion, samarium trinitrate (CAS No. 10361-83-8) bridges traditional and cutting-edge applications, from catalysis to advanced optics. Its integration into sustainable technologies positions it as a compound of enduring scientific and industrial value. For researchers exploring "lanthanide nitrates" or "energy-efficient materials," this compound offers a compelling case study.